Cas no 1931944-95-4 (1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine)

• Product Name: 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine
• CAS No: 1931944-95-4
• CID: 4629913
• Update Time: 2025-10-29

1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine

• SMILES： CN(C)C[C@H]1CCN1

Additional information on 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine

Comprehensive Overview of 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine (CAS No. 1931944-95-4)

1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine, with the CAS number 1931944-95-4, is a chiral azetidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique azetidine ring coupled with a dimethylamino group, making it a versatile intermediate for drug discovery and development. Its stereospecificity ((2R)-configuration) is particularly valuable for designing enantioselective catalysts and bioactive molecules, aligning with the growing demand for chiral drugs in modern medicine.

In recent years, the interest in small-ring heterocycles like azetidines has surged due to their metabolic stability and conformational rigidity, which enhance drug efficacy. Researchers frequently search for "azetidine derivatives in drug design" or "CAS 1931944-95-4 applications," reflecting its relevance in targeted therapies. The compound’s N,N-dimethyl moiety also contributes to improved blood-brain barrier permeability, a hot topic in neuropharmacology and CNS drug development.

The synthesis of 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine often involves asymmetric catalysis or enzymatic resolution, methods widely discussed in "green chemistry" forums. Its low molecular weight and high solubility make it suitable for high-throughput screening, addressing the need for fragment-based drug discovery. Additionally, its potential role in GPCR modulation and kinase inhibition aligns with trends in precision medicine and personalized therapeutics.

From an industrial perspective, CAS 1931944-95-4 is often explored for scalable synthesis routes and cost-effective production, key concerns in pharmaceutical manufacturing. Questions like "how to purify 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine" or "stability under physiological conditions" are common among chemists, highlighting practical challenges. The compound’s logP and pKa values further interest ADME researchers, as they influence drug bioavailability.

In summary, 1-[(2R)-azetidin-2-yl]-N,N-dimethyl-methanamine (1931944-95-4) exemplifies the intersection of structural innovation and therapeutic potential. Its applications span neurology, oncology, and infectious disease research, resonating with current searches for "next-generation drug scaffolds." As the pharmaceutical industry prioritizes chiral purity and sustainable synthesis, this compound remains a focal point for academic and industrial R&D.